![molecular formula C13H22N2O2S B4445606 N-[3-(dimethylamino)propyl]-1-(4-methylphenyl)methanesulfonamide](/img/structure/B4445606.png)
N-[3-(dimethylamino)propyl]-1-(4-methylphenyl)methanesulfonamide
Overview
Description
N-[3-(dimethylamino)propyl]-1-(4-methylphenyl)methanesulfonamide, commonly known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the survival and proliferation of B cells.
Mechanism of Action
TAK-659 exerts its anti-cancer effects by selectively inhibiting BTK, a key enzyme in the B cell receptor signaling pathway. BTK is involved in the activation of downstream signaling pathways that promote cell survival, proliferation, and differentiation. By inhibiting BTK, TAK-659 blocks these signaling pathways, leading to the suppression of tumor growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent anti-cancer effects in preclinical studies. It selectively inhibits BTK, leading to the suppression of downstream signaling pathways involved in cell survival and proliferation. This results in the induction of apoptosis in cancer cells and the inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
One of the major advantages of TAK-659 is its selectivity for BTK, which reduces the risk of off-target effects. It has also shown good pharmacokinetic properties, with high oral bioavailability and good tissue penetration. However, one limitation of TAK-659 is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
The potential of TAK-659 as a therapeutic agent in the treatment of cancer is still being explored. Further preclinical studies are needed to investigate its efficacy and safety in different types of cancer. Clinical trials are also needed to evaluate its effectiveness in humans and to determine the optimal dosing regimen. In addition, the development of combination therapies that target multiple signaling pathways may enhance the anti-cancer effects of TAK-659.
Scientific Research Applications
TAK-659 has been extensively studied for its potential as a therapeutic agent in the treatment of various cancers, including B cell malignancies, solid tumors, and hematological malignancies. It has shown promising results in preclinical studies, demonstrating potent inhibition of BTK activity and suppression of tumor growth in animal models.
Properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-1-(4-methylphenyl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2S/c1-12-5-7-13(8-6-12)11-18(16,17)14-9-4-10-15(2)3/h5-8,14H,4,9-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZKYKSVKUPGHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)(=O)NCCCN(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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